Cas no 647858-13-7 (methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate)

• Product Name: methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate
• CAS No: 647858-13-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• MDL: MFCD11202277
• CID: 415854
• PubChem ID: 29067840
• Update Time: 2025-05-19

methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetic acid, 2-amino-, methyl ester
• methyl 2-(2-aminobenzimidazol-1-yl)acetate
• methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate
• 647858-13-7
• Methyl (2-amino-1H-benzimidazol-1-yl)acetate
• imino-3-carbomethoxymethylbenzimidazoline
• DTXSID50651925
• Methyl 2-(2-amino-1H-benzo[d]imidazol-1-yl)acetate
• EN300-2206131

• MDL： MFCD11202277
• Inchi： 1S/C10H11N3O2/c1-15-9(14)6-13-8-5-3-2-4-7(8)12-10(13)11/h2-5H,6H2,1H3,(H2,11,12)
• InChI Key： YYZHTMQLOLMVRA-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C(N)=NC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 205.08523
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• PSA: 70.14

Additional information on methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate

Methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate (CAS No. 647858-13-7): A Comprehensive Overview

Methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate, identified by its CAS number 647858-13-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the benzodiazole class, which is well-known for its pharmacological properties and applications in medicinal chemistry. The benzodiazole scaffold is a central structural motif in many therapeutic agents, particularly those targeting the central nervous system. The specific substitution pattern in methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate imparts unique chemical and biological properties that make it a valuable candidate for further research and development.

The compound's structure consists of an acetic acid ester moiety linked to a benzodiazole ring system. The presence of an amino group at the 2-position of the benzodiazole ring enhances its reactivity and potential biological activity. This structural feature is particularly relevant in the context of drug design, as it allows for further functionalization and derivatization to explore new pharmacological profiles.

In recent years, there has been growing interest in benzodiazole derivatives due to their potential therapeutic applications. Research has focused on modulating the activity of benzodiazepine receptors, which are involved in various neurological and psychiatric disorders. The amino-substituted benzodiazole derivatives, such as methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate, have shown promise in preclinical studies as potential leads for the development of novel anxiolytic, sedative, and anticonvulsant agents.

One of the key areas of investigation has been the exploration of these compounds' interactions with the gamma-aminobutyric acid (GABA) receptor system. Benzodiazoles enhance GABAergic neurotransmission by binding to specific subtypes of GABA_A receptors, leading to increased chloride ion influx and neuronal hyperpolarization. This mechanism underlies their anxiolytic and sedative effects. The unique substitution pattern in methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate may influence its selectivity for different GABA_A receptor subtypes, potentially offering a more tailored therapeutic approach.

Recent studies have also highlighted the importance of computational modeling and molecular dynamics simulations in understanding the binding affinity and mode of action of benzodiazole derivatives. These computational techniques have been instrumental in predicting the pharmacokinetic properties and potential side effects of novel compounds. For instance, virtual screening methods have been employed to identify optimal substituents on the benzodiazole ring that enhance binding affinity while minimizing off-target effects.

The synthesis of methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by esterification steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In terms of biological activity, preliminary studies on methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate have revealed interesting findings. In vitro assays have demonstrated its potential as a modulator of GABA_A receptors, with varying affinities depending on the receptor subtype. Additionally, pharmacokinetic studies suggest that this compound may exhibit favorable bioavailability and metabolic stability, making it a promising candidate for further development.

The broader significance of benzodiazole derivatives lies in their versatility as pharmacological tools. Beyond their applications in treating anxiety and related disorders, these compounds have shown potential in managing other neurological conditions such as epilepsy and insomnia. The unique structural features of methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate position it as a valuable asset in the ongoing quest to develop safer and more effective therapeutic agents.

Future research directions may include exploring the compound's interactions with other biological targets beyond GABA_A receptors. Additionally, investigating its potential role in neuroprotection or anti-inflammatory pathways could open up new therapeutic avenues. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications.

In conclusion, methyl 2-(2-amino-1H-1,3-benzodiazol-1-yl)acetate (CAS No. 647858-13-7) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a compelling candidate for further investigation. As our understanding of central nervous system pharmacology continues to evolve, compounds like this will play an increasingly important role in developing innovative treatments for neurological and psychiatric disorders.